Cas no 1246388-94-2 ((6-Chloro-5-isopropoxypyridin-2-yl)methanol)

(6-Chloro-5-isopropoxypyridin-2-yl)methanol structure
1246388-94-2 structure
Product Name:(6-Chloro-5-isopropoxypyridin-2-yl)methanol
CAS No:1246388-94-2
MF:C9H12ClNO2
MW:201.650081634521
CID:2137809
Update Time:2023-08-03

(6-Chloro-5-isopropoxypyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-Chloro-5-isopropoxypyridin-2-yl)methanol
    • LTBSWCYSWHGRJD-UHFFFAOYSA-N
    • Inchi: 1S/C9H12ClNO2/c1-6(2)13-8-4-3-7(5-12)11-9(8)10/h3-4,6,12H,5H2,1-2H3
    • InChI Key: LTBSWCYSWHGRJD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(CO)=N1)OC(C)C

Computed Properties

  • Exact Mass: 201.056
  • Monoisotopic Mass: 201.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4

(6-Chloro-5-isopropoxypyridin-2-yl)methanol Related Literature

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